(5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound (5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one belongs to the thiazolo[3,2-b][1,2,4]triazol-6-one family, characterized by a fused heterocyclic core. Its structure includes a 4-benzyloxy-substituted benzylidene group at the 5-position and a 2-methoxyphenyl group at the 2-position. These substituents likely enhance its lipophilicity and electronic properties, influencing both synthetic accessibility and biological activity .
Synthetic routes for such compounds typically involve:
- Step 1: Condensation of substituted benzaldehydes with thiazolidinone precursors under acidic conditions (e.g., acetic acid/sodium acetate) to form Z-configured benzylidene intermediates .
- Step 2: Functionalization of the thiazole ring via nucleophilic substitution or coupling reactions, as seen in the attachment of 2-methoxyphenyl groups .
Yields for analogous compounds range from 44% to 90%, depending on steric and electronic effects of substituents .
Properties
Molecular Formula |
C25H19N3O3S |
|---|---|
Molecular Weight |
441.5 g/mol |
IUPAC Name |
(5Z)-2-(2-methoxyphenyl)-5-[(4-phenylmethoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
InChI |
InChI=1S/C25H19N3O3S/c1-30-21-10-6-5-9-20(21)23-26-25-28(27-23)24(29)22(32-25)15-17-11-13-19(14-12-17)31-16-18-7-3-2-4-8-18/h2-15H,16H2,1H3/b22-15- |
InChI Key |
ZGCDMCAGBRPROR-JCMHNJIXSA-N |
Isomeric SMILES |
COC1=CC=CC=C1C2=NN3C(=O)/C(=C/C4=CC=C(C=C4)OCC5=CC=CC=C5)/SC3=N2 |
Canonical SMILES |
COC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CC=C(C=C4)OCC5=CC=CC=C5)SC3=N2 |
Origin of Product |
United States |
Biological Activity
(5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including antimicrobial, anti-inflammatory, and neuroprotective effects.
Chemical Structure and Properties
- Molecular Formula : C25H19N3O3S
- Molecular Weight : 441.5 g/mol
- CAS Number : 618852-90-7
The compound features a thiazolo-triazole core structure that contributes to its diverse biological activities.
1. Antimicrobial Activity
Recent studies have demonstrated that derivatives of thiazolo-triazole compounds exhibit significant antimicrobial properties. The compound has shown effectiveness against various Gram-positive and Gram-negative bacteria as well as fungi.
| Microorganism | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | < 10 µg/mL | |
| Escherichia coli | < 15 µg/mL | |
| Candida albicans | < 20 µg/mL |
These findings suggest that the compound could serve as a lead for developing new antimicrobial agents.
2. Anti-inflammatory Activity
The compound has been evaluated for its anti-inflammatory properties. In vitro studies indicated that it inhibits the production of pro-inflammatory cytokines and reduces the activation of NF-kB pathways.
- Key Findings :
- Inhibition of TNF-alpha and IL-6 production.
- Reduction in nitric oxide (NO) levels in macrophages.
These results point towards its potential use in treating inflammatory diseases.
3. Neuroprotective Effects
Research has highlighted the neuroprotective potential of (5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one against neurodegenerative diseases such as Parkinson's disease.
- Mechanism of Action :
- The compound exhibits selective inhibition of monoamine oxidase B (MAO-B), with an IC50 value of approximately 0.062 µM, indicating strong inhibitory activity compared to standard drugs like rasagiline (IC50 = 0.0953 µM) .
- It also shows antioxidant properties and can cross the blood-brain barrier (BBB), making it a promising candidate for further development in neurodegenerative therapies.
Case Studies
A series of experiments conducted on animal models demonstrated that treatment with this compound resulted in significant improvements in motor function and reduced neuroinflammation markers.
Study Highlights:
- Model Used : MPTP-induced Parkinsonian mice.
- Outcome Measures : Behavioral tests (rotarod test), biochemical assays for oxidative stress markers.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Physicochemical Properties
The table below compares key analogs, emphasizing substituent-driven variations in melting points, yields, and spectral
Key Observations:
- Electron-Donating Groups (e.g., OCH3, NH2): Increase melting points and yields due to enhanced stability and resonance effects. For example, compound 2e (4-diethylamino) exhibits the highest melting point (232–234°C) .
- Bulkier Substituents (e.g., Benzyloxy vs. Methoxy) : The target compound’s 4-benzyloxy group may reduce solubility compared to smaller alkoxy groups but improve membrane permeability .
- Halogen Substituents (e.g., 2-Fluoro in 2a) : Lower melting points (192–193°C) and moderate yields (58%), likely due to reduced crystallinity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
